Cas no 1436064-39-9 (N-(1-Cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide)

• Product Name: N-(1-Cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide
• CAS No: 1436064-39-9
• MF: C₁₆H₁₆FN₃O₂
• MW: 301.315546989441
• CID: 5452388
• PubChem ID: 72000281
• Update Time: 2025-10-28

N-(1-Cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopropyl)-3-(6-fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-1-yl)propanamide
• N-(1-CYANOCYCLOPROPYL)-3-(6-FLUORO-2-OXO-3,4-DIHYDROQUINOLIN-1-YL)PROPANAMIDE
• EN300-26688142
• Z1261284948
• AKOS016938185
• 1436064-39-9
• N-(1-Cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide

• Inchi： 1S/C16H16FN3O2/c17-12-2-3-13-11(9-12)1-4-15(22)20(13)8-5-14(21)19-16(10-18)6-7-16/h2-3,9H,1,4-8H2,(H,19,21)
• InChI Key： LVYLZTGGPXSHPG-UHFFFAOYSA-N
• SMILES： N1(CCC(NC2(C#N)CC2)=O)C2=C(C=C(F)C=C2)CCC1=O

Computed Properties

• Exact Mass: 301.12265492g/mol
• Monoisotopic Mass: 301.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 679.1±55.0 °C(Predicted)
• pka: 12.66±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(1-Cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide

Professional Introduction to N-(1-Cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide (CAS No. 1436064-39-9)

N-(1-Cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1436064-39-9, represents a promising candidate in the development of novel therapeutic agents. Its molecular structure incorporates several key features that make it particularly interesting for further investigation, including a cyanocyclopropyl moiety and a fluoro-substituted quinoline core. These elements contribute to its potential biological activity and chemical reactivity, making it a valuable subject for both academic research and industrial applications.

The cyanocyclopropyl group in N-(1-cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide is particularly noteworthy due to its ability to influence the electronic and steric properties of the molecule. This group has been extensively studied in the context of medicinal chemistry, as it can enhance binding affinity to biological targets and modulate metabolic stability. The presence of a cyano group introduces a polar site that can interact with various biological receptors, while the cyclopropyl ring provides rigidity, which can be crucial for achieving optimal pharmacokinetic profiles.

Furthermore, the fluoro substitution at the 6-position of the quinoline ring is another critical feature that contributes to the compound's potential therapeutic value. Fluorine atoms are well-known for their ability to improve metabolic stability, lipophilicity, and binding affinity. In particular, fluorine-containing molecules have been widely explored in drug discovery due to their favorable pharmacokinetic properties. The incorporation of a fluorine atom in N-(1-cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide may enhance its interaction with biological targets, leading to more efficient and selective therapeutic action.

The overall structure of N-(1-cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide also suggests potential applications in the treatment of various diseases. Quinoline derivatives have a long history of use in medicine, with several well-known drugs derived from this class exhibiting potent antimicrobial and anti-inflammatory properties. The modification of the quinoline core with additional functional groups can lead to novel compounds with enhanced biological activity. Recent studies have shown that quinoline-based molecules can be effective against a range of pathogens, including bacteria and viruses, making them attractive candidates for new therapeutic strategies.

In addition to its potential antimicrobial properties, N-(1-cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide may also exhibit other therapeutic effects. For instance, the combination of a cyano group and a fluoro-substituted quinoline core could lead to compounds with anti-inflammatory or anticancer activities. The cyano group can serve as a bioisostere for other functional groups that are known to modulate biological pathways, while the fluoro atom can enhance the compound's stability and bioavailability. These features make N-(1-cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide a versatile scaffold for further drug development.

The synthesis of N-(1-cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxo-1(2H)-quinolinepropanamide presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic methods often involve multi-step reactions that require careful optimization to achieve high yields and purity. The use of palladium-catalyzed cross-coupling reactions, for example, has been instrumental in constructing the desired quinoline core. Additionally, fluorination techniques have become more sophisticated, allowing for the introduction of fluorine atoms at specific positions within the molecule.

The pharmacological evaluation of N-(1-cyanocyclopropyl)-6-fluoro-3,4-dihydro-2-oxyoqinolinepropanamide is an ongoing area of research. In vitro studies have shown that this compound exhibits promising activity against various biological targets. For instance, preliminary experiments have indicated that it may inhibit the growth of certain bacteria and fungi by interfering with essential metabolic pathways. Furthermore, its interaction with cellular receptors has been explored using computational modeling techniques. These studies suggest that N-(1-cyanocyclopropyl)-6-fluoroqinolonepropanamide may have therapeutic potential in treating infections caused by resistant pathogens.

The development of new antibiotics is critically important in today's medical landscape due to the rise of antibiotic-resistant bacteria. N-(1-Cyanocyclopropyl)-6-fluorqinolonepropanamide represents an innovative approach to addressing this challenge by combining structural elements known to enhance antimicrobial activity. The presence of both a cyano group and a fluoro-substituted quinoline core may contribute to its ability to disrupt bacterial cell walls or inhibit essential enzymatic processes. Such properties are highly sought after in next-generation antibiotics that can overcome existing resistance mechanisms.

Future research on N-(1-cyanocyclopropyl)-6-fluorqinolonepropanamide will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning its molecular structure, researchers aim to improve its potency against target pathogens while minimizing side effects. Additionally, studies will explore its pharmacokinetic profile to ensure it achieves optimal absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) characteristics. These efforts are essential for translating laboratory findings into viable therapeutic agents that can be used in clinical settings.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N-(1-cyanocyclopropyl)-6-fluorqinolonepropanamide. High-throughput virtual screening (HTVS) techniques allow researchers to rapidly evaluate thousands of compounds for their potential biological activity against specific targets. Machine learning algorithms further enhance this process by predicting how different molecules will interact with biological systems based on their structural features. These advancements enable more targeted and efficient drug development programs.

In conclusion,N-(1-Cyanocyclopropyl)-6-fluorqinolonepropanamide (CAS No.1436064-39-9) is a structurally complex compound with significant potential in pharmaceutical applications.Numerous studies highlight its unique features such as:cyanocyclopropylmoiety,fluorine substitution,anddihydropyridine scaffold.These attributes contribute towards developing novel therapeutics targeting various diseases including infectious conditions.Researchers continue exploring synthetic strategies,and computational approaches.Such investigations underscore importance.By leveraging interdisciplinary methodologies,N-(cyanocylop rop yl )-fluor qino line holds promise becoming valuable asset.Continued exploration